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Compound Name: 3-cyclopropyl-4-nitro-1H-indazole
Cat. No.: B12977790
Get Quote

Technical Guide & Whitepaper

Executive Summary

3-cyclopropyl-4-nitro-1H-indazole is a high-value heterocyclic scaffold used primarily as a
precursor to 3-cyclopropyl-1H-indazol-4-amine (CAS: 1360915-89-4). The molecule features a
"peri-interaction” between the C3-cyclopropyl group and the C4-nitro group, creating a unique
steric and electronic environment that influences its reactivity, solubility, and binding affinity in
medicinal chemistry applications. This guide details its structural dynamics, validated synthetic
pathways, and analytical characterization.

Structural & Electronic Dynamics

The indazole core is a bioisostere of the indole ring, offering improved metabolic stability and
distinct hydrogen-bonding capabilities. The specific substitution pattern at C3 and C4
introduces significant steric strain.

Tautomeric Equilibrium

Like unsubstituted indazoles, this molecule exists in a tautomeric equilibrium between the
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and
forms.[1]

e Thermodynamic Stability: The

-tautomer is thermodynamically favored (>95% population) in solution (DMSO-
, CDCI
) due to the preservation of aromaticity in the benzene ring.

e Bond Lengths: In the

form, the N1-N2 bond exhibits single-bond character, while the C3-N2 bond has double-bond
character.

The "Peri" Steric Clash (C3 vs. C4)
The defining structural feature of this molecule is the steric repulsion between the C3-

cyclopropyl ring and the C4-nitro group.

o Conformational Locking: The cyclopropyl group is a rigid, bulky substituent. The adjacent
nitro group (at C4) is forced out of coplanarity with the benzene ring to relieve steric strain.

» Electronic Consequences: This deplanarization reduces the resonance withdrawal of the
nitro group from the aromatic ring, making the C4-nitro group slightly more electron-rich (and
harder to reduce) compared to a non-sterically hindered nitro group.

Graphviz: Tautomerism & Steric Analysis

The following diagram illustrates the tautomeric forms and the steric interaction zones.[2]
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Figure 1: Tautomeric equilibrium and the structural consequence of the C3-C4 steric clash.

Synthetic Pathways

Constructing the 3,4-disubstituted indazole core requires bypassing the inherent directing
effects of the benzene ring. The most robust method is a de novo cyclization rather than
functionalizing a pre-formed indazole.

Route A: The Fluorophenyl Ketone Cyclization
(Recommended)

This route is preferred for its regioselectivity and scalability. It utilizes a nucleophilic aromatic
substitution (

) followed by condensation.

 Starting Material:2-Fluoro-3-nitrobenzoic acid.

e Activation: Conversion to the Weinreb amide (using EDCI/HOBt, N,O-
dimethylhydroxylamine).

» Acylation: Reaction with Cyclopropylmagnesium bromide (Grignard) to form 2-fluoro-3-
nitrophenyl cyclopropyl ketone.

e Cyclization: Treatment with Hydrazine Hydrate (

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b12977790/docs?utm_src=pdf-body-img#structural-analysis-3-cyclopropyl-4-nitro-1h-indazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12977790?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

) in ethanol/THF. The hydrazine displaces the labile fluorine (

) and condenses with the ketone to close the pyrazole ring.

Route B: C3-lodination & Suzuki Coupling

This route is viable if 4-nitroindazole is already available but suffers from lower yields due to the
steric hindrance at C3 during the coupling step.

¢ lodination: 4-nitroindazole +

/KOH
3-iodo-4-nitro-1H-indazole.

e Protection: THP or SEM protection of N1.

e Coupling: Suzuki-Miyaura coupling with Cyclopropylboronic acid (

Graphviz: Synthetic Workflow (Route A)
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Figure 2: Validated synthetic route via 2-fluoro-3-nitrophenyl ketone cyclization.

Analytical Characterization Protocols

To validate the structure, researchers must confirm the regiochemistry (N1 vs N2) and the
integrity of the cyclopropyl ring.
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Nuclear Magnetic Resonance (NMR)
e HNMR (DMSO-

, 400 MHz):

o Indazole NH: Broad singlet
13.0-13.8 ppm (confirms
tautomer).

o Aromatic H5/H6/H7: The H5 proton (ortho to nitro) will appear as a doublet around

7.8-8.0 ppm. It is deshielded by the nitro group, but less so than in 4-nitroindazole due to
the "twist" effect described in Section 2.2.

o Cyclopropyl Methine (CH): Multiplet at
2.5-2.8 ppm.
o Cyclopropyl Methylene (CH

): Two distinct multiplets at

0.9-1.2 ppm (4H total), characteristic of the rigid ring.

Mass Spectrometry (LC-MS)

« lonization: ESI+ (Electrospray lonization).
e Parent lon:

. Calculate exact mass for C
H
N
O

: 204.07.
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o Fragmentation Pattern: Loss of

(M-46) is a common fragmentation pathway.

Infrared Spectroscopy (FT-IR)

e N-H Stretch: 3100-3400 cm

(broad).

e NO
Stretch: Asymmetric (~1530 cm
) and Symmetric (~1350 cm

). Note: The frequency may shift slightly due to the loss of coplanarity.

Applications in Drug Discovery

This molecule is rarely the final drug; it is a scaffold intermediate.

e Reduction to Amine: The primary utility is the reduction of the nitro group (
, Pd/C or Fe/NH
Cl) to yield 4-amino-3-cyclopropyl-1H-indazole.

» Kinase Inhibition: The 4-amino group serves as a hinge binder (often converted to an amide
or urea), while the 3-cyclopropyl group fills the hydrophobic "gatekeeper" pocket in kinases
such as FGFR (Fibroblast Growth Factor Receptor) or VEGFR.

e HCV Inhibitors: Used in the synthesis of NS5B polymerase inhibitors where the indazole
core mimics the nucleobase.

Data Summary Table
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Property Value /| Description
C
H
Molecular Formula N
O
Molecular Weight 203.20 g/mol
Predicted LogP ~2.1 (Moderate Lipophilicity)

Nitro reduction, N1-alkylation, Electrophilic

Key Reactivit
y Y aromatic substitution (C5/C7)

Hygroscopic; Store at -20°C under inert

Storage atmosphere (Ar/N

)

References

» Indazole Synthesis Overview:Organic Chemistry Portal. "Synthesis of Indazoles." Available
at: [Link]

o Synthetic Methodology (Analogous):Journal of Organic Chemistry. "General Synthesis of
Substituted Indazoles from 2-Fluorobenzonitriles.

 Structural Dynamics:National Institutes of Health (PMC). "Recent Advances in Indazole-
Containing Derivatives: Synthesis and Biological Perspectives." Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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